Cas no 633327-22-7 (5-Bromo-2,3-difluorobenzaldehyde)

5-Bromo-2,3-difluorobenzaldehyde structure
633327-22-7 structure
Product Name:5-Bromo-2,3-difluorobenzaldehyde
CAS No:633327-22-7
MF:C7H3BrF2O
MW:220.998928308487
MDL:MFCD08669446
CID:1039498
PubChem ID:23070182
Update Time:2025-04-20

5-Bromo-2,3-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2,3-difluorobenzaldehyde
    • AK104801
    • ANW-70981
    • CTK8C4039
    • KB-244876
    • 5-Bromo-2,3-difluoro-benzaldehyde
    • WNJTWTDADQWUFR-UHFFFAOYSA-N
    • 5-Bromo-2,3-difluoro Benzaldehyde
    • AS06284
    • CM10130
    • Z0746
    • ST24044385
    • EN300-119470
    • DS-4318
    • MFCD08669446
    • SY040887
    • Z1269155245
    • SCHEMBL767476
    • AKOS015968230
    • AMY30988
    • DTXSID20630222
    • DB-368357
    • CS-W001611
    • 633327-22-7
    • CL9633
    • MDL： MFCD08669446
    • Inchi： 1S/C7H3BrF2O/c8-5-1-4(3-11)7(10)6(9)2-5/h1-3H
    • InChI Key： WNJTWTDADQWUFR-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(=C(C=O)C=1)F)F

Computed Properties

  • Exact Mass: 219.93353g/mol
  • Monoisotopic Mass: 219.93353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.758±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 230.0±35.0 ºC (760 Torr),
  • Flash Point: 92.9±25.9 ºC,
  • Solubility: Almost insoluble (0.075 g/l) (25 º C),

5-Bromo-2,3-difluorobenzaldehyde Pricemore >>

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Chemenu
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Apollo Scientific
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 £15.00 2025-02-21
Apollo Scientific
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